Cas no 533869-46-4 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide)

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide is a specialized sulfonamide derivative incorporating a fluorophenyl-substituted 1,3,4-oxadiazole moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of the 4-fluorophenyl group enhances metabolic stability, while the sulfamoylbenzamide framework contributes to binding affinity in biological systems. Its structural features suggest utility in medicinal chemistry research, particularly for designing novel therapeutics with improved selectivity. The compound's well-defined molecular architecture allows for precise modifications, making it a valuable candidate for structure-activity relationship studies in drug discovery.
N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide structure
533869-46-4 structure
Product Name:N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide
CAS No:533869-46-4
MF:C22H17FN4O4S
MW:452.458186864853
CID:6338636
PubChem ID:2158903
Update Time:2025-05-30

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide
    • Q27182856
    • AKOS024583539
    • SMR000021832
    • MLS000086330
    • N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
    • Oprea1_685323
    • N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-{[methyl(phenyl)amino]sulfonyl}benzamide
    • EU-0087749
    • N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
    • HMS2344A05
    • F0559-0097
    • CHEBI:105156
    • CHEMBL1470448
    • 533869-46-4
    • Inchi: 1S/C22H17FN4O4S/c1-27(18-5-3-2-4-6-18)32(29,30)19-13-9-15(10-14-19)20(28)24-22-26-25-21(31-22)16-7-11-17(23)12-8-16/h2-14H,1H3,(H,24,26,28)
    • InChI Key: JPVJIVSMURSWGM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(NC2=NN=C(C3C=CC(=CC=3)F)O2)=O)=CC=1)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 452.09545437g/mol
  • Monoisotopic Mass: 452.09545437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 114Ų

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0559-0097-2μmol
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0559-0097-5μmol
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0559-0097-10μmol
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0559-0097-20μmol
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0559-0097-1mg
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0559-0097-2mg
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0559-0097-3mg
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0559-0097-4mg
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0559-0097-5mg
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0559-0097-10mg
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
533869-46-4 90%+
10mg
$79.0 2023-05-17

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide

Comprehensive Overview of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide (CAS No. 533869-46-4)

The compound N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide (CAS No. 533869-46-4) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,3,4-oxadiazole ring and sulfamoylbenzamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The 4-fluorophenyl group attached to the 1,3,4-oxadiazole ring is known to enhance the compound's bioavailability and binding affinity to target proteins. This characteristic has led to its exploration in drug discovery programs, particularly in areas like enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in addressing unmet medical needs, aligning with the growing demand for novel therapeutics in the pharmaceutical industry.

Another hot topic related to CAS No. 533869-46-4 is its structure-activity relationship (SAR). The presence of both the methyl(phenyl)sulfamoyl and benzamide groups contributes to its unique pharmacological profile. Researchers are actively investigating how subtle modifications to these functional groups could optimize its efficacy and reduce off-target effects. This aligns with the broader trend in precision medicine, where tailored molecular designs are crucial for developing next-generation treatments.

In addition to its therapeutic potential, N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-4-methyl(phenyl)sulfamoylbenzamide has also been studied for its physicochemical properties. Its solubility, stability, and partition coefficient are critical factors that influence its pharmacokinetics. These properties are often searched by formulation scientists aiming to develop effective delivery systems for the compound. The integration of computational modeling and experimental data has further accelerated the understanding of these aspects, making it a focal point in modern drug development.

The compound's relevance extends to the field of biochemical assays, where it is used as a reference standard or probe molecule. Its ability to interact with specific enzymes or receptors makes it a valuable tool for elucidating complex biological mechanisms. This application is particularly significant in academic and industrial research settings, where the demand for reliable and well-characterized compounds is ever-increasing.

As the scientific community continues to explore the potential of CAS No. 533869-46-4, its role in drug discovery pipelines becomes increasingly prominent. The compound's versatility and adaptability to various chemical modifications make it a cornerstone in the design of novel therapeutic agents. With ongoing advancements in synthetic chemistry and molecular biology, the future prospects for this molecule are both exciting and promising.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD